5H-Pyrrolo[1,2-c]imidazol-7(6H)-one hydrobromide
Overview
Description
5H-Pyrrolo[1,2-c]imidazol-7(6H)-one hydrobromide is a useful research compound. Its molecular formula is C6H7BrN2O and its molecular weight is 203.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Structure Analysis
The extensive data on the stereochemical structure of functionalized organophosphorus azoles, including imidazoles, using NMR spectroscopy and quantum chemistry, highlight the importance of "5H-Pyrrolo[1,2-c]imidazol-7(6H)-one hydrobromide" in understanding the stereochemical configurations and Z/E isomerization of such compounds. This work emphasizes the compound's role in the detailed stereochemical analysis of phosphorylated N-vinylazoles and related compounds (Larina, 2023).
Optical Sensors and Biological Applications
The significance of compounds containing heteroatoms, such as "this compound," extends to their use in the development of optical sensors and their biological applications. Pyrimidine derivatives, closely related in structure and functional properties, serve as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, suggesting a similar potential for imidazolone derivatives in sensing applications and biological research (Jindal & Kaur, 2021).
Medicinal Chemistry and Drug Development
Imidazo[1,2-b]pyridazine, a scaffold closely related to "this compound," showcases the compound's potential in medicinal chemistry. The exploration of new derivatives for therapeutic applications in medicine underscores the broader applicability of imidazolone derivatives in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules (Garrido et al., 2021).
Synthetic Methodologies and Catalysis
The development of synthetic methodologies and catalysis also benefits from the study of imidazolone derivatives. Research into microwave-assisted synthesis of five-membered azaheterocyclic systems, including imidazoles, indicates the role of "this compound" in advancing synthetic efficiency and introducing new catalytic approaches for the formation of complex heterocyclic compounds (Sakhuja, Panda, & Bajaj, 2012).
Corrosion Inhibition and Material Science
Lastly, the chemical structure of imidazoline and its derivatives, which shares a heterocyclic core with "this compound," has been extensively employed as effective corrosion inhibitors. This application suggests potential avenues for exploring imidazolone derivatives in material science, especially in enhancing the effectiveness of corrosion inhibition in various industries (Sriplai & Sombatmankhong, 2023).
Properties
IUPAC Name |
5,6-dihydropyrrolo[1,2-c]imidazol-7-one;hydrobromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O.BrH/c9-6-1-2-8-4-7-3-5(6)8;/h3-4H,1-2H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWEPELRETUIYDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=NC=C2C1=O.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30725214 | |
Record name | 5,6-Dihydro-7H-pyrrolo[1,2-c]imidazol-7-one--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30725214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
272438-84-3 | |
Record name | 5,6-Dihydro-7H-pyrrolo[1,2-c]imidazol-7-one--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30725214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.